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Compound of Interest

Compound Name: Naphthol AS-E

Cat. No.: B1676967 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions

for Naphthol AS-E (CAS No. 92-78-4). The information is compiled and presented to meet the

needs of laboratory and drug development professionals, with a focus on clear data

presentation, procedural guidance, and visual aids for critical safety information.

Chemical Identification and Properties
Naphthol AS-E, with the IUPAC name N-(4-chlorophenyl)-3-hydroxy-2-naphthamide, is a

chemical compound used in laboratory and manufacturing processes.[1] Its fundamental

properties are summarized in the table below.
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Property Value Reference

Chemical Formula C₁₇H₁₂ClNO₂ [1]

Molecular Weight 297.74 g/mol [1]

CAS Number 92-78-4 [1][2]

Appearance Beige to off-white solid/powder [2][3]

Melting Point 255 - 262 °C [2][3][4]

Boiling Point ~416.5 °C (Predicted) [2][3]

Solubility
Insoluble in water; Soluble in

alkaline solutions.[2]

log Pow (n-octanol/water)
2.97 at 23 °C (Bioaccumulation

is not expected)
[2]

Storage Temperature

Recommended: -20°C for

powder. Can be shipped at

room temperature for less than

2 weeks.[1]

Hazard Identification and GHS Classification
Naphthol AS-E is classified as a hazardous substance according to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are skin

sensitization and serious eye irritation.[1][2]

GHS Classification:[1]

Skin Sensitisation: Category 1, 1A, 1B (H317: May cause an allergic skin reaction)

Serious Eye Damage/Eye Irritation: Category 2A (H319: Causes serious eye irritation)

The following diagram illustrates the GHS pictograms and signal word associated with

Naphthol AS-E.
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GHS Pictograms

Signal Word

Hazard Statements

Warning

H317: May cause an allergic skin reaction

H319: Causes serious eye irritation

Click to download full resolution via product page

GHS Pictogram and Hazard Statements for Naphthol AS-E.

Toxicological Information
The toxicological profile of Naphthol AS-E indicates low acute oral toxicity but highlights its

potential for skin and eye irritation.
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Endpoint Result Species Method Reference

Acute Oral

Toxicity (LD50)
> 5,000 mg/kg Rat (female)

OECD Test

Guideline 401
[2]

Skin

Corrosion/Irritatio

n

No skin irritation Rabbit - [5]

Serious Eye

Damage/Irritation

Causes serious

eye irritation
Rabbit - [5]

Respiratory or

Skin

Sensitization

May cause an

allergic skin

reaction

-
OECD Test

Guideline 429
[2]

Germ Cell

Mutagenicity
Negative

Escherichia

coli/Salmonella

typhimurium

Ames test [5]

Carcinogenicity

Not classified as

a carcinogen by

IARC, ACGIH, or

OSHA.[1]

- - [1]

Experimental Protocols
OECD Test Guideline 401: Acute Oral Toxicity (Rescinded) This guideline, now replaced by

alternative methods, was designed to determine the median lethal dose (LD50) of a substance

after a single oral administration.[1][2] The general procedure involved:

Administering the test substance in graduated doses to groups of rodents, with one dose per

group.[1]

Observing the animals for signs of toxicity and mortality over a period of time.[1]

Conducting a necropsy on all animals at the end of the study to identify any gross

pathological changes.[1]
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OECD Test Guideline 429: Skin Sensitisation (Local Lymph Node Assay - LLNA) The LLNA is

an in vivo method for identifying potential skin sensitizers.[6] The principle of the test is that

sensitizing chemicals induce lymphocyte proliferation in the lymph nodes draining the

application site.[6][7] The key steps are:

Application of the test substance at various concentrations to the ears of mice for a set

number of days.[6]

Intravenous injection of a radioactive marker (e.g., ³H-methyl thymidine) to label proliferating

lymphocytes.[7]

Excision of the auricular lymph nodes and measurement of the incorporated radioactivity to

determine the stimulation index.[6][7] A stimulation index of 3 or greater indicates that the

substance is a skin sensitizer.[7]

Handling and Storage Precautions
Proper handling and storage procedures are crucial to minimize exposure and ensure the

stability of Naphthol AS-E.

Handling:

Avoid inhalation of dust and aerosols.[1]

Prevent contact with skin and eyes.[1]

Use in a well-ventilated area, preferably under a chemical fume hood.[1]

Wash hands thoroughly after handling.[1]

Contaminated work clothing should not be allowed out of the workplace.[1][2]

Storage:

Keep the container tightly sealed.[1]

Store in a cool, dry, and well-ventilated place.[1][6]
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Protect from direct sunlight and sources of ignition.[1]

Recommended storage temperature for the powder is -20°C for long-term stability (up to 3

years).[1]

Exposure Controls and Personal Protective
Equipment (PPE)
Engineering controls and appropriate personal protective equipment are essential to prevent

exposure.

Engineering Controls:

Ensure adequate ventilation.[1]

Provide accessible safety showers and eyewash stations.[1]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety goggles with side shields.[1]

Hand Protection: Wear protective gloves.[1]

Skin and Body Protection: Wear impervious clothing.[1]

Respiratory Protection: Use a suitable respirator if dust or aerosols are generated.[1]

The following diagram outlines the recommended PPE for handling Naphthol AS-E.
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Personal Protective Equipment (PPE)

Eye Protection
(Safety Goggles with Side-Shields)

Hand Protection
(Protective Gloves)

Body Protection
(Impervious Clothing)

Respiratory Protection
(Suitable Respirator)

Researcher/
Scientist

Click to download full resolution via product page

Recommended Personal Protective Equipment for Naphthol AS-E.

First-Aid Measures
In case of exposure, immediate and appropriate first-aid measures should be taken.
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Exposure Route First-Aid Procedure Reference

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. Seek medical

attention.

[1][2][6]

Skin Contact

Take off immediately all

contaminated clothing. Rinse

skin with plenty of soap and

water. If skin irritation or rash

occurs, get medical help.

[1][2]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Immediately call a physician or

ophthalmologist.

[1][2]

Ingestion

Do NOT induce vomiting.

Wash out mouth with water.

Call a physician.

[1]

The logical flow for first-aid response is depicted in the diagram below.
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Route of Exposure

Immediate Actions

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Remove Contaminated Clothing

Wash with Soap & Water
Rinse Eyes with Water

Remove Contact Lenses
Rinse Mouth with Water
Do NOT Induce Vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page

First-Aid Procedures for Naphthol AS-E Exposure.

Fire-Fighting and Accidental Release Measures
Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, dry chemical, foam, or carbon dioxide.[1][2]

Specific Hazards: May emit irritant fumes during combustion.[1]

Protective Equipment: Wear a self-contained breathing apparatus and protective clothing.[1]

[2]

Accidental Release Measures:

Personal Precautions: Use full personal protective equipment. Evacuate personnel to safe

areas and ensure adequate ventilation.[1] Avoid breathing dust.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1676967?utm_src=pdf-body-img
https://www.benchchem.com/product/b1676967?utm_src=pdf-body
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.oecd.org/en/publications/1987/02/test-no-401-acute-oral-toxicity_g1gh2923.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.oecd.org/en/publications/1987/02/test-no-401-acute-oral-toxicity_g1gh2923.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.oecd.org/en/publications/1987/02/test-no-401-acute-oral-toxicity_g1gh2923.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Environmental Precautions: Prevent further leakage or spillage. Do not let the product enter

drains or watercourses.[1][2]

Containment and Cleaning: Cover drains.[2] For solids, sweep up and place in a suitable

container for disposal.[2] For solutions, absorb with an inert material (e.g., diatomite) and

dispose of contaminated material according to regulations.[1]

Stability and Reactivity
Reactivity: No data available.[1]

Chemical Stability: Stable under recommended storage conditions.[1]

Possibility of Hazardous Reactions: No data available.[1]

Conditions to Avoid: Direct sunlight and sources of ignition.[1]

Incompatible Materials: Strong acids/alkalis, and strong oxidizing/reducing agents.[1]

Hazardous Decomposition Products: Under fire conditions, may decompose and emit toxic

fumes.[1]

This guide is intended to provide comprehensive safety information for Naphthol AS-E. Always

refer to the most current Safety Data Sheet (SDS) from your supplier before handling this

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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